Cas no 65171-68-8 (Diethyl 2-{[(2-ethoxy-2-oxoethyl)amino]methylene}malonate)

• Product Name: Diethyl 2-{[(2-ethoxy-2-oxoethyl)amino]methylene}malonate
• CAS No: 65171-68-8
• MF: C₁₂H₁₉NO₆
• MW: 273.28236413002
• CID: 2859428
• Update Time: 2025-10-23

Diethyl 2-{[(2-ethoxy-2-oxoethyl)amino]methylene}malonate Chemical and Physical Properties

Names and Identifiers

• diethyl 2-{[(2-ethoxy-2-oxoethyl)amino]methylene}malonate
• diethyl 2-[[(2-ethoxy-2-oxoethyl)amino]methylidene]propanedioate
• 1,3-diethyl 2-{[(2-ethoxy-2-oxoethyl)amino]methylidene}propanedioate
• SMR000179379
• MLS000326834
• HMS2286B05
• ethyl N-(2,2-bis(ethoxycarbonyl)vinyl)glycinate
• Diethyl 2-{[(2-ethoxy-2-oxoethyl)amino]methylene}malonate

• Inchi： 1S/C12H19NO6/c1-4-17-10(14)8-13-7-9(11(15)18-5-2)12(16)19-6-3/h7,13H,4-6,8H2,1-3H3
• InChI Key： NPJZMYSOSBWWMZ-UHFFFAOYSA-N
• SMILES： O(CC)C(CN/C=C(\C(=O)OCC)/C(=O)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 11
• Complexity: 330
• XLogP3: 2
• Topological Polar Surface Area: 90.9

Additional information on Diethyl 2-{[(2-ethoxy-2-oxoethyl)amino]methylene}malonate

Diethyl 2-{[(2-Ethoxy-2-Oxoethyl)Amino]Methylene}Malonate: A Comprehensive Overview

Diethyl 2-{[(2-Ethoxy-2-Oxoethyl)Amino]Methylene}Malonate (CAS No. 65171-68-8) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines malonic acid derivatives with amino functionalities, making it a valuable intermediate in organic synthesis.

The molecular structure of Diethyl 2-{[(2-Ethoxy-2-Oxoethyl)Amino]Methylene}Malonate consists of a malonate backbone with two ethyl ester groups and a substituted amino group. The presence of the amino group introduces nucleophilic properties, while the ethyl esters contribute to the compound's solubility and stability under certain conditions. Recent studies have highlighted its potential as a precursor for bioactive molecules, particularly in the development of novel antibiotics and anticancer agents.

One of the most notable advancements in the study of this compound involves its role in click chemistry reactions. Researchers have demonstrated that Diethyl 2-{[(2-Ethoxy-2-Oxoethyl)Amino]Methylene}Malonate can serve as a highly efficient building block for constructing complex molecular architectures. Its ability to undergo both nucleophilic and electrophilic reactions makes it an ideal candidate for multi-component synthesis strategies.

In terms of synthesis, Diethyl 2-{[(2-Ethoxy-2-Oxoethyl)Amino]Methylene}Malonate can be prepared through several routes, including condensation reactions and esterification processes. A recent study published in *Journal of Organic Chemistry* reported a novel method involving the reaction of malonic acid derivatives with substituted aldehydes under mild conditions. This approach not only enhances yield but also minimizes the use of hazardous reagents, aligning with green chemistry principles.

The application of Diethyl 2-{[(2-Ethoxy-2-Oxoethyl)Amino]Methylene}Malonate extends beyond traditional organic synthesis. For instance, it has been utilized in the development of advanced materials such as polyurethanes and polyesters. Its ability to form stable amide bonds under thermal conditions makes it a promising candidate for high-performance polymer applications.

From an environmental perspective, the compound's biodegradability and toxicity profile have been subjects of recent investigations. Studies indicate that Diethyl 2-{[(2-Ethoxy-2-Oxoethyl)Amino]Methylene}Malonate exhibits low toxicity to aquatic organisms, suggesting its potential for use in eco-friendly formulations.

In conclusion, Diethyl 2-{[(2-Ethoxy-2-Oxoethyl)Amino]Methylene}Malonate (CAS No. 65171-68-8) is a multifaceted compound with expanding applications across diverse industries. Its unique chemical properties, combined with recent advancements in synthetic methodologies and application areas, underscore its importance as a key intermediate in modern organic chemistry.